Cas no 442564-66-1 (N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide)

• Product Name: N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• CAS No: 442564-66-1
• MF: C₁₇H₁₂F₃N₃O₄S
• MW: 411.355093002319
• CID: 6293181
• PubChem ID: 2919207
• Update Time: 2025-07-09

N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide
• 442564-66-1
• AKOS001666536
• N-(2-nitrophenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• SR-01000499277-1
• F1199-0096
• SR-01000499277
• N-(2-nitrophenyl)-2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• N-(2-nitrophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• AKOS016318804

• Inchi： 1S/C17H12F3N3O4S/c18-17(19,20)9-5-6-13-11(7-9)22-16(25)14(28-13)8-15(24)21-10-3-1-2-4-12(10)23(26)27/h1-7,14H,8H2,(H,21,24)(H,22,25)
• InChI Key： QVHRBTTUEKJHPI-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(F)(F)F)=CC=2NC(C1CC(NC1C=CC=CC=1[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 411.05006153g/mol
• Monoisotopic Mass: 411.05006153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide

Comprehensive Overview of N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 442564-66-1)

The compound N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 442564-66-1) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzothiazine core, a trifluoromethyl group, and a nitrophenyl moiety, which collectively contribute to its distinct physicochemical properties. Researchers and industry professionals often seek information on this compound due to its potential applications in medicinal chemistry, agrochemicals, and material science. The growing interest in trifluoromethylated compounds and nitroaromatics has further amplified the relevance of this molecule in contemporary scientific discourse.

One of the key features of N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide is its structural complexity, which makes it a subject of interest for synthetic chemists. The benzothiazine scaffold is known for its bioactivity, particularly in the development of pharmaceuticals targeting inflammatory and neurological disorders. The incorporation of a trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits that are highly desirable in drug design. Meanwhile, the nitrophenyl group can serve as a versatile intermediate for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In the context of current trends, the demand for fluorinated compounds has surged due to their widespread use in pharmaceuticals and agrochemicals. The trifluoromethyl group in CAS No. 442564-66-1 aligns with this trend, as it is often associated with improved bioavailability and target selectivity. Additionally, the compound's nitroaromatic component is a topic of interest in materials science, where such moieties are explored for their electronic and optical properties. These attributes make N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide a versatile candidate for interdisciplinary research.

From a synthetic perspective, the preparation of CAS No. 442564-66-1 involves multi-step organic transformations, often requiring precise control over reaction conditions. The benzothiazine core is typically constructed via cyclization reactions, while the trifluoromethyl and nitrophenyl groups are introduced through selective functionalization. Researchers frequently inquire about optimized synthetic routes, purification techniques, and spectroscopic characterization methods for this compound, reflecting its technical challenges and industrial relevance.

Environmental and regulatory considerations also play a role in the discussion surrounding N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide. While the compound itself is not classified as hazardous, its derivatives or degradation products may require careful evaluation under global chemical regulations such as REACH or TSCA. This aspect is particularly relevant for manufacturers and formulators seeking to commercialize products containing this molecule. The integration of green chemistry principles in its synthesis is another area of growing interest, aligning with the broader push for sustainable industrial practices.

In summary, N-(2-nitrophenyl)-2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamide (CAS No. 442564-66-1) represents a fascinating intersection of structural complexity, functional diversity, and practical utility. Its relevance spans multiple domains, from drug discovery to advanced materials, making it a compound of enduring scientific and industrial significance. As research continues to uncover new applications and synthetic methodologies, this molecule is poised to remain a focal point in the chemical sciences.